Cas no 28319-77-9 (L-A-glycerophosphorylcholine)

L-A-glycerophosphorylcholine Properties

Names and Identifiers

• L-ALPHA-Glycerophosphoryl choline
• choline alfoscerate
• choline glycerophosphate
• L-A-glycerophosphorylcholine
• sn-Glycero-3-phosphocholine
• (R)-2,3-Dihydroxypropyl (2-(trimethylammonio)ethyl) phosphate
• Alpha GPC
• Glycerophosphocholine
• GLYCEROPHOSPHOCHOLINE(GPC)(P)
• L-α-Glycerophosphorylcholine
• Alpha-GPC
• GPC
• L-α-GPC
• 2,3-Dihydroxypropyl 2-trimethylazaniumylethyl phosphate
• 2-(((2,3-Dihydroxypropoxy)hydroxyphosphinyl)oxy)-N,N,N-trimethylethanaminium inner salt
• L-alpha-Glycerylphosphorylcholine
• Glycerophosphorylcholine
• Choline Alphoscerate
• L-alpha-Glycerophosphorylcholine
• L-alpha-Glycerophosphocholine
• Cholini glycerophosphas
• Cholini alfosceras
• Glicerofosfato de colina
• Glycerophosphate de choline
• Alfoscerato de colina
• Alfoscerate de choline
• GPCho
• Sn-3-GPC
• alpha-Glycerophosphorylcholine
• glycerol-3-phosphocholine
• Glycerol phosphorylcholine
• L-alpha-Glycerylphosphorylcho
• 2-{[(2R)-2,3-dihydroxypropoxy](hydroxy)phosphoryloxy}-N,N,N-trimethylethanaminium
• L-ALPHA-GLYCERYLPHOSPHORYLCHOLINE [USP-RS]
• CHEBI:55397
• BRN 6062450
• Ethanaminium,2-[[[(2R)-2,3-dihydroxypropoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, innersalt
• MFCD00063544
• SCHEMBL63754
• L-1-glycero-3-phosphocholine
• CHEMBL1567463
• CHOLINE ALFOSCERATE [MI]
• GLYCEROPHOSPHOCHOLINE [INCI]
• D07349
• EINECS 248-962-2
• 28319-77-9
• Calcium (glycerophosphate de)
• sn-Glycerophosphorylcholine (egg, free base)
• SMR000058753
• Glycerylphosphorylcholine;Cholini alfosceras
• 2-[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-Ethanaminium inner salt
• glycero-phosphocholine
• SUHOQUVVVLNYQR-MRVPVSSYSA-N
• Choline hydroxide, (R)-2,3-dihydroxypropyl hydrogen phosphate, inner salt
• Choline alfoscerate;L--GPC;L--Lecithin
• Choline alfoscerate (INN)
• DB04660
• AKOS005762883
• CHEBI:16870
• Glycerophosphate de choline [French]
• (2R)-2,3-dihydroxypropyl 2-(trimethylazaniumyl)ethyl phosphate
• Gliatilin
• Opera_ID_471
• HY-17552
• Choline, hydroxide, 2,3-dihydroxypropyl hydrogen phosphate, inner salt, D-
• alpha-Glycerylphosphorylcholine
• Calcium (glycerophosphate de) [DCF]
• Choline alfoscerate [INN]
• DTXSID70951010
• ETHANAMINIUM, 2-((((2R)-2,3-DIHYDROXYPROPOXXY)HYDROXYPHOSPHINYL)OXY)-N,N,N-TRIMETHYL-, INNER SALT
• Colina glicerofosfato
• Glycerophosphatidylcholine
• AC7982
• H10892
• CHOLINE ALFOSCERATE [WHO-DD]
• Cholini glycerophosphas [Latin]
• HMS3887O13
• (2-{[(2R)-2,3-dihydroxypropyl phosphonato]oxy}ethyl)trimethylazanium
• (2R)-2,3-dihydroxypropyl 2-(trimethylammonio)ethyl phosphate
• 60M22SGW66
• AMY40024
• L-a-GPC
• alpha-Glyceryl phosphoryl choline
• Alfoscerate de choline [INN-French]
• CHOLINE ALFOSCERATE [MART.]
• MLS000069588
• (R)-2,3-dihydroxypropyl 2-(trimethylammonio)ethyl phosphate
• Glycerol 3-phosphocholine
• L-1-glycero-phosphorylcholine
• Glicerofosfato de colina [Spanish]
• HMS2233P21
• Epitope ID:150907
• (R)-2-[[(2,3-Dihydroxypropoxy)hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium Inner Salt
• a-Glycerophosphorylcholine
• brezal
• L-.ALPHA.-GLYCERYLPHOSPHORYLCHOLINE
• sn-glycerol 3-phosphocholine
• Gliatilin (TN)
• UNII-60M22SGW66
• a-Glycerylphosphorylcholine
• CCG-267031
• Cholini alfosceras [INN-Latin]
• EX-A979
• Glycerol-3-phosphatidylcholine
• Alfoscerato de colina [INN-Spanish]
• L-Choline hydroxide 2,3-dihydroxypropyl hydrogen phosphate inner salt
• Ethanaminium, 2-(((2,3-dihydroxypropoxy)hydroxyphosphinyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt, (R)-
• hydrogen glycerophosphate Choline
• AS-13724
• Q28529699
• +Expand

• MDL： MFCD00063544
• InChIKey： SUHOQUVVVLNYQR-MRVPVSSYSA-N
• Inchi： 1S/C8H20NO6P/c1-9(2,3)4-5-14-16(12,13)15-7-8(11)6-10/h8,10-11H,4-7H2,1-3H3/t8-/m1/s1
• SMILES： P(=O)([O-])(OC([H])([H])[C@@]([H])(C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 6062450

Computed Properties

• Exact Mass: 257.10300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 257.102824
• Heavy Atom Count: 16
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Surface Charge: 0
• Topological Polar Surface Area: 99

Experimental Properties

• LogP: -0.38240
• PSA: 108.86000
• Refractive Index: 1.329 (20 C)
• Boiling Point: °Cat760mmHg
• Melting Point: 146-150°C
• Vapor Pressure: No data available
• Flash Point: 11 °C
• Solubility: 生物体外In Vitro:H2O : 500 mg/mL(1943.86 mM;Need ultrasonic)DMSO溶解度≥ 125 mg/mL(485.97 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: solid
• Solubility: Not determined
• Specific Rotation: -2.4°--3.0° (c=10, H2O)

L-A-glycerophosphorylcholine Security Information

• RTECS：KH2775000
• WGK Germany：2
• Safety Instruction： S16-S36/37-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN 1230 3/PG 2
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Warning

L-A-glycerophosphorylcholine Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%